2-Hydroxy-1,2-diphenylpropan-1-one

• IUPAC Name: 2-hydroxy-1,2-diphenylpropan-1-one
• InChI: InChI=1S/C15H14O2/c1-15(17,13-10-6-3-7-11-13)14(16)12-8-4-2-5-9-12/h2-11,17H,1H3
• InChI Key: DIVXVZXROTWKIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)(C(=O)C2=CC=CC=C2)O
• Molecular Formula: C15H14O2
• DSSTOX Substance ID: DTXSID20322650
• Molecular Weight: 226.27 g/mol
• CAS RN: 5623-26-7

Description

2-Hydroxy-1,2-diphenylpropan-1-one is an organic compound with the molecular formula C15H14O2. It has a molecular weight of 226.27.

Synthesis Analysis

Unfortunately, there is limited information available on the synthesis of 2-Hydroxy-1,2-diphenylpropan-1-one. Sigma-Aldrich, a leading chemical supplier, does not provide analytical data for this product.

Molecular Structure Analysis

The molecular structure of 2-Hydroxy-1,2-diphenylpropan-1-one consists of 15 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

One known reaction involving 2-Hydroxy-1,2-diphenylpropan-1-one is its reaction with SOCl2 or PBr3, which results in the formation of 3-chloro- and 3-bromo-1,2-diphenylpropan-1-ones.

Scientific Research Applications

Chemical Rearrangements and Synthesis

2-Hydroxy-1,2-diphenylpropan-1-one is involved in various chemical rearrangements. For example, it reacts with SOCl2 or PBr3 to form chloro- and bromo-diphenylpropan-1-ones, as characterized through NMR spectroscopy (Aitken & Aitken, 2008). Additionally, its derivatives, diphenylpropan-1,2-diols, have been isolated from Erythrina variegata roots, showcasing its natural occurrence and potential for novel compound synthesis (Tanaka et al., 2002).

Mechanistic Insights in Chemical Reactions

This compound is also useful in studying mechanisms of chemical reactions. For example, its derivatives have been used to probe the mechanism of benzilic ester rearrangement, leading to new insights into reaction mechanisms (Marques, Ramalho, & Burke, 2009).

Synthesis of Biologically Active Compounds

It serves as a precursor in the synthesis of biologically active compounds. For instance, 1,3-diphenylpropan-1-ols, derived from 2-hydroxy-1,2-diphenylpropan-1-one, are known precursors for the synthesis of un-natural compounds and natural products like flavans (Reddy, Krishna, & Satyanarayana, 2016).

Structural and Physical Chemistry Studies

Studies of its derivatives contribute to the understanding of intramolecular hydrogen bonds, important for chemical stability and reactivity. For instance, n.m.r. spectroscopy has been used to study its derivatives' reactions with HBr (Clark, Emsley, & Hibbert, 1989).

Material Science Applications

In material science, its derivatives have been utilized to synthesize unique compounds with potential applications. An example is the creation of a two-dimensional homospin Cu(II) ferrimagnet featuring hexanuclear building blocks (Chen et al., 2014).